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Compound of Interest

Compound Name: Benzyltrimethylsilane

Cat. No.: B1265640

An In-depth Technical Guide to Benzyltrimethylsilane

Introduction

Benzyltrimethylsilane, also known by its IUPAC name benzyl(trimethyl)silane and alternate
name o-trimethylsilyltoluene, is an organosilicon compound that finds utility in organic
synthesis.[1][2] This guide provides a comprehensive overview of its chemical structure,
molecular formula, physicochemical properties, and typical experimental procedures relevant to
its synthesis and handling. The information is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Molecular Structure and Formula

Benzyltrimethylsilane consists of a benzyl group (a benzene ring attached to a methylene
bridge, -CHz-) bonded to a trimethylsilyl group (-Si(CHs)3). The presence of the silicon atom
significantly influences the chemical reactivity of the adjacent methylene group.

The molecular formula for benzyltrimethylsilane is C10H16Si.[1][2]
Caption: Chemical structure of Benzyltrimethylsilane.

Physicochemical and Spectroscopic Data

The key properties of benzyltrimethylsilane are summarized in the table below. This data is
crucial for its handling, characterization, and application in experimental settings.
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Property Value

Molecular Formula C10H16SIi[1][2]

Molecular Weight 164.32 g/mol [1][2]

CAS Number 770-09-2[1][3]

Appearance Liquid[2]

Boiling Point 187-190 °C at 760 mmHg

Density 0.863 g/mL[2]

Flash Point 58.9 °C

InChiKey MRIWRLGWLMRJIW-UHFFFAOY SA-N[2][3]

SMILES C--INVALID-LINK--(C)CC1=CC=CC=C1[3][4]

'H NMR Available data indicates characteristic peaks for
the trimethylsilyl and benzyl protons.[5]

13C NMR Spectral data is available for this compound.[5]

25Si NMR Available.[6]

Major fragments observed at m/z = 73 (base

Mass Spectrometry (GC-MS) )
peak), 164 (molecular ion), 149, and 121.[3][7]

Experimental Protocols

The synthesis of benzyltrimethylsilane and related compounds often involves the reaction of
a benzyl halide with a silylating agent or the reaction of a benzyl organometallic reagent with a
halosilane. Below is a generalized experimental workflow for a typical synthesis.

Synthesis of N-Benzyl-1-(trimethylsilyl)methanamine (A
Related Procedure)

A representative procedure for the synthesis of a related compound, N-benzyl-1-
(trimethylsilyl)methanamine, is detailed in Organic Syntheses.[8] This procedure involves the
reaction of benzylamine with (chloromethyl)trimethylsilane.
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Reaction:

A dry, three-necked, round-bottomed flask is equipped with a magnetic stirrer, a reflux
condenser with a nitrogen inlet, and a thermometer.[8] The flask is charged with acetonitrile,
followed by the addition of benzylamine.[8] (Chloromethyl)trimethylsilane is then added
dropwise to the stirred solution.[8] The reaction mixture is heated to reflux and monitored for
completion.

Work-up and Purification:

Cooling and Filtration: The reaction mixture is cooled to room temperature and then filtered
to remove any solid byproducts.[8]

o Extraction: The filtrate is concentrated, and the residue is taken up in a suitable organic
solvent (e.g., hexane) and washed with water.[8] The aqueous layer is further extracted with
the organic solvent.[8]

e Drying and Concentration: The combined organic phases are dried over an anhydrous drying
agent (e.g., magnesium sulfate), filtered, and the solvent is removed under reduced pressure
using a rotary evaporator.[8]

 Purification: The crude product can be further purified by distillation under reduced pressure
or by column chromatography on silica gel.[9]
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Caption: Generalized workflow for the synthesis and purification of a benzyl-silane compound.
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Safety and Handling

Benzyltrimethylsilane is a flammable liquid and should be handled with appropriate safety
precautions in a well-ventilated fume hood. It is important to avoid contact with skin and eyes
and to prevent inhalation of vapors. Store in a cool, dry place under an inert atmosphere.[2]
Always consult the Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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